Cas no 717835-22-8 ((3-Acetyl-2-methyl-1H-indol-1-yl)acetic Acid)

• Product Name: (3-Acetyl-2-methyl-1H-indol-1-yl)acetic Acid
• CAS No: 717835-22-8
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD05844466
• CID: 3047011
• PubChem ID: 1096357
• Update Time: 2025-06-11

(3-Acetyl-2-methyl-1H-indol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Acetyl-2-methyl-indol-1-yl)-acetic acid
• MFCD05844466
• ALBB-031256
• CHEMBL4207775
• CBKinase1_024491
• VS-08265
• BRD-K77281734-001-01-0
• BDBM50451730
• (3-acetyl-2-methylindol-1-yl)acetic acid
• NYHOPWDTCWYJLH-UHFFFAOYSA-N
• 2-(3-acetyl-2-methylindol-1-yl)acetic acid
• 717835-22-8
• BRD-K77281734-001-02-8
• (3-acetyl-2-methyl-1H-indol-1-yl)acetic acid
• STL372665
• 2-(3-acetyl-2-methyl-1H-indol-1-yl)acetic acid
• SCHEMBL12219585
• CBKinase1_012091
• AKOS000111869
• 2-(3-acetyl-2-methyl-indol-1-yl)acetic acid
• BBL026292
• SDB83522
• A58266
• (3-Acetyl-2-methyl-1H-indol-1-yl)acetic Acid

• MDL： MFCD05844466
• Inchi： 1S/C13H13NO3/c1-8-13(9(2)15)10-5-3-4-6-11(10)14(8)7-12(16)17/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： NYHOPWDTCWYJLH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2C=CC=CC=2N(CC(=O)O)C=1C

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

(3-Acetyl-2-methyl-1H-indol-1-yl)acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on (3-Acetyl-2-methyl-1H-indol-1-yl)acetic Acid

Introduction to (3-Acetyl-2-methyl-1H-indol-1-yl)acetic Acid (CAS No. 717835-22-8)

(3-Acetyl-2-methyl-1H-indol-1-yl)acetic acid, with the CAS number 717835-22-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of an acetyl group at the 3-position and a methyl group at the 2-position of the indole core, contribute to its unique chemical and biological characteristics, making it a subject of considerable interest in both academic research and industrial applications.

The indole scaffold is a privileged structure in medicinal chemistry, owing to its prevalence in numerous bioactive natural products and pharmacologically relevant compounds. Among these, derivatives featuring acetyl and methyl substituents exhibit enhanced interactions with biological targets, often leading to improved pharmacokinetic profiles and therapeutic efficacy. The specific arrangement of these substituents in (3-Acetyl-2-methyl-1H-indol-1-yl)acetic acid influences its reactivity, solubility, and metabolic stability, which are critical factors in drug design and development.

In recent years, there has been a surge in research focusing on indole derivatives as potential therapeutic agents. Studies have highlighted their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The acetyl group in (3-Acetyl-2-methyl-1H-indol-1-yl)acetic acid serves as a key pharmacophore, enabling interactions with specific enzymes and receptors. This feature has prompted investigations into its potential as an intermediate in the synthesis of novel drugs targeting these pathways.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The presence of both an acetyl group and a carboxylic acid moiety allows for further functionalization through various chemical reactions, such as esterification, amidation, or coupling with other bioactive molecules. This flexibility makes it a valuable asset in the development of complex pharmaceuticals requiring multiple points of interaction with biological targets.

Recent advancements in computational chemistry have also shed light on the molecular interactions of (3-Acetyl-2-methyl-1H-indol-1-yl)acetic acid. Molecular docking studies have revealed its potential binding affinity to several protein targets relevant to human health. These studies suggest that the compound may interfere with disease-causing pathways by competing with endogenous ligands or modulating enzyme activity. Such insights are crucial for designing targeted therapies with improved selectivity and reduced side effects.

The synthesis of (3-Acetyl-2-methyl-1H-indol-1-yl)acetic acid presents an intriguing challenge due to the complexity of the indole core. Traditional synthetic routes often involve multi-step processes requiring specialized reagents and conditions. However, recent innovations in synthetic methodologies have streamlined these procedures, making it more feasible to produce this compound on a larger scale. These advancements are particularly important for pharmaceutical applications where high purity and yield are essential.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential efficacy in models of inflammation and pain management. The acetyl group at the 3-position appears to enhance its ability to interact with cyclooxygenase enzymes (COX), which are key players in inflammatory responses. Additionally, the methyl group at the 2-position may contribute to its stability and bioavailability upon administration.

In conclusion, (3-Acetyl-2-methyl-1H-indol-1-yl)acetic acid (CAS No. 717835-22-8) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.